Cas no 111812-58-9 (Fenpyroximate)

• Product Name: Fenpyroximate
• CAS No: 111812-58-9
• MF: C₂₄H₂₇N₃O₄
• MW: 421.49
• CID: 62884
• Update Time: 2025-10-29

Fenpyroximate Chemical and Physical Properties

Names and Identifiers

• Fenpyroximate
• KIRON
• DANITORON
• DANITRON
• PAMANRIN
• ORTUS
• FENPYROXIMATE PESTANAL, 100 MG
• Benzoic acid, 4-(1,3-dimethyl-5-phenoxy-1H-pyrazol-4-yl)methyleneaminooxymethyl-, 1,1-dimethylethyl ester
• fenpyroximate (bsi, draft e-iso)
• n-Octyl acrylate
• 1,1-dimethylethyl (e)-4-(((((1,3-dimethyl-5-phenoxy-1h-pyrazol-4-yl)methylene)amino)oxy)methyl)benzoate
• tert-butyl (e)-4-(((((1,3-dimethyl-5-phenoxy-1h-pyrazol-4-yl)methylene)amino)oxy)methyl)benzoate
• (E)-1,1-dimethylethyl-4[[[[(1,3-dimethyl-5-phenoxy-1H-pyrazole-4-yl)methylene]amino]oxy]methyl]benzoate
• 1-(3-carbamoyl-3,3-diphenyl-propyl)-1-methyl-piperidinium, bromide
• Bromuro de fempiverinio [INN-Spanish]
• Fenpiverinii bromidum [INN-Latin]
• fenpiverinium bromide
• Tert-butyl 4-[(1,3-dimethyl-5-phenoxypyrazol-4-yl)methyleneaminooxymethyl]benzoate
• 4-[[[[(1,3-Dimethyl-5-phenoxy-1H-pyrazol-4-yl)methylene]amino]oxy]methyl]-benzoic acid 1,1-dimethylethyl ester
• (Z,E)-Fenpyroximate
• Fenpyroximate Solution, 1000ppm

• Inchi： 1S/C24H27N3O4/c1-17-21(22(27(5)26-17)30-20-9-7-6-8-10-20)15-25-29-16-18-11-13-19(14-12-18)23(28)31-24(2,3)4/h6-15H,16H2,1-5H3
• InChI Key： YYJNOYZRYGDPNH-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1N(N=C(C=1C=NOCC1C=CC(=CC=1)C(=O)OC(C)(C)C)C)C
• BRN： 8352707

Computed Properties

• Exact Mass: 421.2
• Monoisotopic Mass: 421.2
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 74.9A^2

Experimental Properties

• Density: 1.245
• Melting Point: 99-102 ºC
• Boiling Point: 546.2°Cat760mmHg
• Flash Point: 100 °C
• Refractive Index: 1.549
• PSA: 74.94000
• LogP: 5.02680

Fenpyroximate Security Information

• Signal Word：Warning
• Hazard Statement： H332; H410
• Warning Statement： P261; P271; P273; P304+P340; P312; P391; P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• Hazard Category Code： R20: harmful by inhalation. R50/53: extremely toxic to aquatic organisms, which may cause long-term adverse effects on the aquatic environment.
• Safety Instruction： S22: do not breathe dust. S60: residues and containers of this substance must be treated as hazardous waste. S61: avoid discharging into the environment. Refer to special instructions / safety data sheets.
• Hazardous Material Identification：
• Risk Phrases：R20
• Packing Group：III
• Hazard Level：6.1
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers